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Introduction

Sucrose polyester (SPE), commercially known as Olestra, is a non-caloric fat substitute
synthesized from sucrose and fatty acids derived from edible oils.[1][2] Its physical properties
closely resemble those of triglycerides, allowing it to replace conventional fats in a variety of
food applications, particularly in high-temperature cooking and frying.[1][3] Unlike traditional
fats, sucrose polyester's molecular structure is too large to be hydrolyzed by digestive
enzymes or absorbed by the intestine.[1][2] This property renders it non-caloric but also raises
key toxicological considerations, primarily related to its passage through the gastrointestinal
tract and its potential to interact with lipophilic substances. Extensive testing in animals and
humans was conducted to support its safety evaluation prior to its approval by the U.S. Food
and Drug Administration (FDA) in 1996 for use in savory snacks.[4][5] This guide provides an
in-depth summary of the core toxicological studies from this early research period.

Pharmacokinetics: Absorption, Distribution, Metabolism,
and Excretion (ADME)
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The fundamental basis for the safety profile of sucrose polyester lies in its lack of systemic
absorption.

» Non-absorption: Early studies in humans demonstrated that SPE is quantitatively recovered
in feces, with over 97% being recovered within 3 to 5 days after consumption. This confirmed
that the material is not hydrolyzed or absorbed in the gastrointestinal tract.[6]

e Mechanism: The large size of the sucrose polyester molecule, with its hexa-, hepta-, and
octa-esters of sucrose and long-chain fatty acids, prevents breakdown by intestinal lipases.

[1][]

The logical pathway for the gastrointestinal transit of sucrose polyester is illustrated below.
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Gastrointestinal transit of non-absorbable sucrose polyester.
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Key Toxicological Assessments

A comprehensive battery of toxicological studies was conducted to assess the safety of
sucrose polyester, focusing on chronic toxicity, carcinogenicity, genotoxicity, and
reproductive/developmental effects.

Chronic Toxicity and Carcinogenicity Studies

Long-term studies in animal models were critical to determine the potential for chronic toxicity
or carcinogenicity from prolonged dietary exposure.

Experimental Protocol: 2-Year Rat Feeding Study

A representative protocol for chronic toxicity and carcinogenicity assessment involved two
separate 2-year feeding studies in Fischer 344 rats.[7]

e Test Substance: Olestra, a mixture of hexa-, hepta-, and octaesters of sucrose with long-
chain fatty acids.

¢ Animal Model: Fischer 344 rats.
e Group Allocation:

o Study 1: Animals were divided into four groups and fed diets containing 0% (control),
0.99%, 4.76%, or 9.09% (w/w) olestra.[7]

o Study 2: A second study focused on a high-dose and control group, with diets containing
0% or 9.09% (w/w) olestra.[7]

e Duration: 24 months.
o Parameters Monitored:
o In-life: Daily observations, body weight, food consumption, ophthalmoscopic examinations.

o Pathology: Organ weights, serum chemistry, hematology, urinalysis, and comprehensive
histopathological evaluations at 12 and 24 months.[7]
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The general workflow for such a long-term bioassay is depicted below.
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Workflow for a 2-year chronic toxicity/carcinogenicity study.
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Results Summary

The results across two extensive 2-year studies in rats showed no evidence of toxicity or
carcinogenicity related to olestra ingestion.[7] Key findings are summarized in the table below.
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Dose Groups (% in

Parameter . Observation Citation
Diet)
) o No adverse effects on
Survival & Clinical ) o
) 0, 0.99, 4.76, 9.09 survival or clinical [7]
Signs o
condition.
Body Weight & Food No adverse effects
0, 0.99, 4.76, 9.09 [7]
Intake noted.
Hematology & Serum No toxicologically
_ 0, 0.99, 4.76, 9.09 o [7]
Chemistry significant changes.
Organ Weights 0, 0.99, 4.76, 9.09 No adverse effects. [7]
No increase in tumors.
Isolated differences in
pituitary adenomas
and mononuclear cell
leukemia were not
Tumor Incidence 0, 0.99, 4.76, 9.09 dose-responsive, [7]

consistent across
sexes, or reproducible
between studies, and
fell within historical

control ranges.

Histopathology

0, 0.99, 4.76, 9.09

Higher incidence of
basophilic liver foci in
olestra-fed females at

12 months, but this

was not associated

with tumors or 7l
changes in liver

function and was not
considered a toxic

response.

© 2026 BenchChem. All rights reserved.

6/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2040483/
https://pubmed.ncbi.nlm.nih.gov/2040483/
https://pubmed.ncbi.nlm.nih.gov/2040483/
https://pubmed.ncbi.nlm.nih.gov/2040483/
https://pubmed.ncbi.nlm.nih.gov/2040483/
https://pubmed.ncbi.nlm.nih.gov/2040483/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Similar long-term studies on other sucrose fatty acid esters (not olestra specifically, but related
compounds) also found no evidence of toxicity or carcinogenicity in rats at dietary levels up to
5%.[8][9][10]

Genotoxicity Studies

A battery of assays was conducted to determine if sucrose polyester or its potential
breakdown products from heating had mutagenic or clastogenic potential.

Experimental Protocols

Genotoxicity was assessed using a standard set of in vitro and in vivo assays, often with
olestra that had been heated to simulate cooking conditions (e.qg., frying potato slices at 177-
185°C).[11]

» Ames Test (Salmonella mutagenesis): Tested for point mutations in bacteria, with and without
metabolic activation (S-9 liver enzymes).[11]

e Mouse Lymphoma Assay: Assessed for forward mutagenesis in mammalian cells.[11]
o Unscheduled DNA Synthesis (UDS): Measured DNA repair in rat primary hepatocytes.[11]

o Clastogenicity Assay (in vitro): Evaluated chromosomal damage in Chinese Hamster Ovary
(CHO) cells.[11]

» Clastogenicity Assay (in vivo): Rats were administered heated olestra by gavage (5 g/kg/day
for up to 5 days), and bone marrow cells were examined for chromosomal aberrations.[11]

Results Summary

Across all assays, heated olestra was found to lack any detectable genotoxic activity.[11]
These results indicated that sucrose polyester is not mutagenic or clastogenic.[5]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.inchem.org/documents/jecfa/jecmono/v35je06.htm
https://pubmed.ncbi.nlm.nih.gov/12052001/
https://www.researchgate.net/publication/5332292_Lack_of_toxicity_or_carcinogenicity_of_S-170_a_sucrose_fatty_acid_ester_in_F344_rats
https://www.benchchem.com/product/b1166589/docs?utm_src=pdf-body#early-toxicological-studies-of-sucrose-polyester-a-technical-review
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://pubmed.ncbi.nlm.nih.gov/9012768/
https://www.benchchem.com/product/b1166589/docs?utm_src=pdf-body#early-toxicological-studies-of-sucrose-polyester-a-technical-review
https://pubmed.ncbi.nlm.nih.gov/9597030/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Test Concentrati  Metabolic o
Assay Type L Result Citation
Substance on/Dose Activation
Heated Upto 10 With and )
Ames Test ) Negative [11]
Olestra mg/ml Without S-9
Mouse Heated Up to 23 With and )
) ) Negative [11]
Lymphoma Olestra mg/litre Without S-9
Unscheduled
Heated Upto5 N/A ]
DNA Negative [11]
) Olestra mg/ml (hepatocytes)
Synthesis
In Vitro )
o Heated Upto5 With and ]
Clastogenicit ) Negative [11]
Olestra mg/ml Without S-9
y
In Vivo
o Heated 5 g/kg/day ) )
Clastogenicit In vivo Negative [11]
Olestra (gavage)

y

Reproductive and Developmental Toxicity

To ensure safety across generations, studies were performed to assess the effect of sucrose
polyester on reproductive function and fetal development.

Experimental Protocol: Two-Generation Rat Study
* Animal Model: Sprague-Dawley rats.[12]

o Group Allocation: Diets containing 1%, 5%, or 10% sucrose polyester, with controlled levels
of vitamins A and E to compensate for potential absorption effects.[12]

« Duration: Continuous feeding for two complete generations, including a reproductive and
teratogenic phase in each.

o Parameters Monitored: Mating, conception rates, embryonic development, fetal and
postnatal viability, postnatal growth, and histopathology of reproductive organs.[12]
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Results Summary

Sucrose polyester had no deleterious effects on any reproductive or developmental
endpoints.[12]

o Parental Effects: Body weight gain was comparable to controls, though feed consumption
was higher in SPE-fed groups, likely to compensate for the caloric dilution.[12]

e Reproductive Indices: No adverse effects on mating, conception, or gestation.

o Offspring Effects: No impact on fetal or postnatal viability, growth, or development. No
treatment-related histopathological findings were observed.[12]

The conclusion from this research was that sucrose polyester does not pose a reproductive or
teratogenic hazard.[12]

Nutritional Effects: Fat-Soluble Vitamin Absorption

The most significant physiological effect identified in early research was the interaction of non-
absorbed sucrose polyester with lipophilic (fat-soluble) substances in the gut, particularly
vitamins A, D, E, and K.

Mechanism of Action

Because SPE is a non-absorbable lipid, it acts as a lipophilic phase in the intestine. Fat-soluble
vitamins and other lipophilic nutrients (like carotenoids) can partition into this phase from the
micelles that are necessary for their absorption.[2][13] The vitamins sequestered in the SPE
are then excreted in the feces, reducing their bioavailability.
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Mechanism of SPE interference with vitamin absorption.

Experimental Evidence and Quantitative Data

e Rat Studies: One study showed that for each 1% replacement of dietary cottonseed oil with
SPE, the amount of vitamin A stored in the liver decreased by 0.84%.[13] Another study in
rats demonstrated an 8.7% decrease in the net absorption rate of vitamin A from the jejunum
in the presence of SPE.[14]

e Human Studies: A short-term study in normocholesterolemic and hypercholesterolemic
subjects found that SPE consumption led to reductions in plasma vitamin A (10%) and
vitamin E (21%). These levels returned to baseline after SPE was discontinued.[6]

This well-characterized effect led the FDA to mandate the fortification of foods containing
olestra with vitamins A, D, E, and K to compensate for the reduced absorption.[5][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Early Toxicological Studies of Sucrose Polyester: A
Technical Review]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166589/docs#early-toxicological-studies-of-sucrose-
polyester-a-technical-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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